Cas no 5008-48-0 (Securinol A)

Securinol A structure
Securinol A structure
Product Name:Securinol A
CAS No:5008-48-0
MF:C13H17NO3
MW:235.278983831406
CID:2034772
PubChem ID:74413218
Update Time:2025-04-21

Securinol A Chemical and Physical Properties

Names and Identifiers

    • Securinol A
    • 5008-48-0
    • Virosine B
    • AKOS032949136
    • B2703-477668
    • 15-hydroxy-13-oxa-7-azatetracyclo[6.5.2.01,10.02,7]pentadec-10-en-12-one
    • 1052228-70-2
    • CSB22870
    • FAA00848
    • Inchi: 1S/C13H17NO3/c15-10-7-13-8(6-12(16)17-13)5-9(10)14-4-2-1-3-11(13)14/h6,9-11,15H,1-5,7H2
    • InChI Key: SVHWKXNNRMAUAN-UHFFFAOYSA-N
    • SMILES: O1C(C=C2CC3C(CC12C1CCCCN13)O)=O

Computed Properties

  • Exact Mass: 235.12100
  • Monoisotopic Mass: 235.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 135-136 ºC
  • Boiling Point: 491.8±45.0 °C at 760 mmHg
  • Flash Point: 251.2±28.7 °C
  • Solubility: Dissolution (87 g/l) (25 º C),
  • PSA: 49.77000
  • LogP: 0.53770
  • Vapor Pressure: 0.0±2.8 mmHg at 25°C

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